Cas no 7515-01-7 (2,4-Cyclohexadien-1-one, 6-[(butylamino)methylene]-)
![2,4-Cyclohexadien-1-one, 6-[(butylamino)methylene]- structure](https://www.kuujia.com/scimg/cas/7515-01-7x500.png)
7515-01-7 structure
Product name:2,4-Cyclohexadien-1-one, 6-[(butylamino)methylene]-
2,4-Cyclohexadien-1-one, 6-[(butylamino)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Cyclohexadien-1-one, 6-[(butylamino)methylene]-
- phenol, 2-butyliminomethyl-
- NSC-128047
- NSC506750
- DTXSID20425433
- 2-n-butyliminomethylphenol
- (6Z)-6-[(Butylamino)methylidene]cyclohexa-2,4-dien-1-one
- NSC128047
- DTXSID30415805
- 2565-54-0
- 7515-01-7
- SCHEMBL17660178
- SCHEMBL348171
- NSC-506750
- N-sali-cylidenebutylamine
-
- Inchi： InChI=1S/C11H15NO/c1-2-3-8-12-9-10-6-4-5-7-11(10)13/h4-7,9,13H,2-3,8H2,1H3
- InChI Key： GLBOKVQFOAWGML-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 177.115364102Da
- Monoisotopic Mass: 177.115364102Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.6Ų
- XLogP3: 2.6
2,4-Cyclohexadien-1-one, 6-[(butylamino)methylene]- Related Literature
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Zhu Zhu,Qian-min Deng,Guo-qing Shi Anal. Methods, 2016,8, 564-569
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Qin Wu,Qinqin Cheng,Siming Yuan,Junchao Qian,Kai Zhong,Yinfeng Qian,Yangzhong Liu Chem. Sci., 2015,6, 6607-6613
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Kyoung Sunwoo,Kondapa Naidu Bobba,Ja-Yun Lim,Taegun Park,Arup Podder,June Seok Heo,Seung Gwan Lee,Jong Seung Kim Chem. Commun., 2017,53, 1723-1726
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Xingxing Zhu,Mengyao Sun,Rui Zhao,Bo Zhang,Yingli Zhang,Xingyou Lang,Yongfu Zhu,Qing Jiang Nanoscale Adv., 2020,2, 2785-2791
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Haibo Tang,Xinlong Tian,Junming Luo,Jianhuang Zeng,Yingwei Li,Huiyu Song,Shijun Liao J. Mater. Chem. A, 2017,5, 14278-14285
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Viswanathan Baskar,Kandasamy Gopal,Madeleine Helliwell,Floriana Tuna,Wolfgang Wernsdorfer Dalton Trans., 2010,39, 4747-4750
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8. A butterfly motion of formic acid and cyclobutanone in the 1 : 1 hydrogen bonded molecular cluster†Luca Evangelisti,Lorenzo Spada,Weixing Li,Susana Blanco,Juan Carlos López,Alberto Lesarri,Jens-Uwe Grabow,Walther Caminati Phys. Chem. Chem. Phys., 2017,19, 204-209
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Matthew J. Byrnes,Malcolm H. Chisholm,David F. Dye,Christopher M. Hadad,Brian D. Pate,Paul J. Wilson,Jeffrey M. Zaleski Dalton Trans., 2004, 523-529
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Valentina Guerra,Chaoying Wan,Volkan Degirmenci,Jeremy Sloan,Dimitris Presvytis,Tony McNally Nanoscale, 2018,10, 19469-19477
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